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Compound of Interest

Compound Name: Hydroabietyl alcohol

Cat. No.: B213077

An In-depth Technical Guide to Hydroabietyl
Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hydroabietyl alcohol, a versatile
derivative of natural wood rosin. The information presented herein is intended to support
research, development, and formulation activities by providing detailed chemical, physical, and
procedural data.

Chemical Identity and Structure

Hydroabietyl alcohol is the collective term for a mixture of saturated, monohydric alicyclic
alcohols produced by the hydrogenation and reduction of rosin acids derived from pine resin.
Due to the nature of the raw material and the manufacturing process, commercial
Hydroabietyl alcohol is a mixture of various isomers of dodecahydrophenanthrenemethanol.

The primary chemical identifier for Hydroabietyl alcohol is its Chemical Abstracts Service
(CAS) number. It is commonly referenced by two CAS numbers, which may denote different
iIsomeric mixtures or grades of the substance.
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Identifier Value
Primary CAS Number 26266-77-3
Alternate CAS Number 13393-93-6

[(AR,4aR,4bS,10aR)-1,4a-dimethyl-7-propan-2-
Chemical Name yl-2,3,4,4b,5,6,7,9,10,10a-

decahydrophenanthren-1-yljmethanol

Dihydroabietyl alcohol, Abitol™,

Synonyms .
Tetrahydroabietyl alcohol

Molecular Formula C20H340[1]

Molecular Weight 290.48 g/mol [2]

The chemical structure of a representative isomer of Hydroabietyl alcohol is depicted below.
The core structure is a hydrogenated phenanthrene ring system with a hydroxymethyl group, a
dimethyl substitution, and an isopropyl group.

Canonical
SMILES:CC(C)C1CC[C@H]2C(=C1)CC[C@@H]3[C@@]2(CCC[C@@]3(C)CO)CI[1]

Physicochemical Properties

Hydroabietyl alcohol is a colorless to light yellow, viscous, tacky, balsamic resinous liquid at
room temperature.[3] Its physical properties make it an effective plasticizer, tackifier, and
viscosity-controlling agent in a wide range of applications.[4]

The following table summarizes the key quantitative physicochemical properties of typical
commercial grades of Hydroabietyl alcohol.
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Property Value Test Method Reference

Light color, transparent, sticky

Appearance o Visual
liquid
Color, Gardner < 2[4] ASTM D1544[5][6][7]1[8][9]
) 0.1 - 70 mg KOH/g (Varies by
Acid Value ASTM D465[10][11][12]
grade)[3][4]
Viscosity @ 50 °C 4000 - 7500 mPa:-s (cP)[3][4] Brookfield Viscometry
Refractive Index @ 20 °C 1.5100 - 1.5300[3][4][13] Refractometry
Specific Gravity @ 25 °C ~1.008 g/cm?3[13] Hydrometry/Pycnometry
Boiling Point ~387 °C @ 760 mmHg N/A

Soluble in alcohols, esters,
Solubility ketones, and hydrocarbons; N/A

Insoluble in water.[13]

Experimental Protocols

Accurate characterization of Hydroabietyl alcohol is crucial for its application in research and
industry. The following sections detail the methodologies for determining its key properties.

Determination of Acid Value (ASTM D465)

The acid number represents the mass of potassium hydroxide (KOH) in milligrams that is
required to neutralize one gram of the chemical substance. This value is an indicator of the
residual free acids from the rosin starting material.

Principle: The sample is dissolved in a suitable solvent mixture and titrated with a standardized
solution of potassium hydroxide. The endpoint can be determined potentiometrically or by using
an internal colorimetric indicator. The potentiometric method is preferred for colored samples
and is considered the referee method.[10][12]

Methodology (Potentiometric Titration):
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o Sample Preparation: Accurately weigh an appropriate amount of the Hydroabietyl alcohol
sample into a beaker.

» Dissolution: Dissolve the sample in a solvent mixture, typically composed of toluene,
isopropyl alcohol, and a small amount of water.

« Titration Setup: Place the beaker on a magnetic stirrer and immerse a calibrated pH
electrode and the burette tip into the solution.

« Titration: Titrate the stirred solution with a standardized solution of alcoholic potassium
hydroxide (e.g., 0.1 N). Record the pH and titrant volume readings throughout the titration.

» Endpoint Determination: The endpoint is the point of maximum inflection on the titration
curve, which corresponds to the equivalence point.

 Calculation: The acid number is calculated using the following formula: Acid Number (mg
KOH/g) = (AXx N x 56.1) / W Where:

o A =volume of KOH solution required for titration (mL)
o N = normality of the KOH solution

o W = weight of the sample (g)

Determination of Color (ASTM D1544)

The Gardner color scale is used to measure the color of transparent liquids. It is a single-
number scale ranging from 1 (pale yellow) to 18 (deep brown).

Principle: The color of the liquid sample is determined by direct visual comparison with a set of
calibrated glass standards of known Gardner color.[5][8]

Methodology:

o Apparatus: A set of Gardner color standard glass discs and a suitable apparatus for
comparing the sample and the standard in clear glass tubes with a specific path length. The
viewing field should be illuminated with a standard light source (CIE llluminant C) and have a
black background.[6]
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Sample Preparation: The sample must be clear and free of any suspended matter. If the
material is cloudy, it should be filtered.[6]

Comparison: Fill a standard glass tube with the Hydroabietyl alcohol sample. Place the
sample tube in the comparator.

Matching: Systematically compare the color of the sample with the Gardner glass standards,
looking for the closest match in terms of brightness and saturation, while ignoring any hue
differences.[6]

Reporting: The Gardner color of the sample is reported as the number of the matching
standard. If the sample color falls between two standards, it can be reported as such (e.g.,
"between 2 and 3").

Determination of Viscosity (Brookfield Method)

Viscosity is a measure of a fluid's resistance to flow. For a viscous material like Hydroabietyl

alcohol, a rotational viscometer is commonly used.

Principle: A Brookfield viscometer measures viscosity by determining the torque required to
rotate a spindle submerged in the fluid at a constant speed. The viscous drag of the fluid

against the spindle is proportional to its viscosity.[14]

Methodology:

e Instrument Setup: Turn on the viscometer and allow it to auto-zero. Select an appropriate

spindle and rotational speed based on the expected viscosity of the sample. For highly
viscous materials, a smaller spindle and lower speed are generally used.[15][16]

Sample Preparation: Place the Hydroabietyl alcohol sample in a container. If the
measurement is to be performed at a specific temperature (e.g., 50 °C), use a temperature-
controlled water bath to bring the sample to the target temperature.

Spindle Immersion: Immerse the selected spindle into the sample until the fluid level reaches
the immersion mark on the spindle's shaft. Avoid trapping air bubbles.[17]
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e Measurement: Turn on the viscometer motor. Allow the reading on the display to stabilize.
The instrument will display the viscosity in centipoise (mPa-s) or show a torque percentage.

o Data Recording: Record the viscosity value, temperature, spindle number, and rotational
speed.[17] For a valid measurement, the torque reading should ideally be within the
recommended range for the instrument (e.g., 10-100%).

Process and Workflow Diagrams

The following diagrams illustrate the logical relationships in the production and analysis of
Hydroabietyl alcohol.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.researchgate.net/profile/Abdelkader_Bouaziz/post/Technical-standard-for-the-determination-of-resin-viscosity/attachment/5c1529a9cfe4a76455094fa8/AS%3A704137176035330%401544890793631/download/Determination+of+Viscosity+Using+A+Brookfield+Viscometer+for+Conditioning+Polymers.pdf
https://www.benchchem.com/product/b213077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Raw Material Preparation

Gum Rosin
(Crude Pine Resin)

y

Purification
(Distillation/Solvent Extraction)

Chemical Conversion

Hydrogenation
(Saturation of Rosin Acids)

:

Esterification
(e.g., with Methanol)

:

Hydrogenation/Reduction
(Conversion of Ester to Alcohol)

Final Rroduct

Hydroabietyl Alcohol

Click to download full resolution via product page

Caption: Production workflow for Hydroabietyl alcohol from Gum Rosin.
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Caption: Quality control workflow for Hydroabietyl alcohol analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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